Cas no 110890-98-7 ((1E,3E,5E,7E)-4,5,8-tris(hydroxymethyl)cycloocta-1,3,5,7-tetraen-1-ylmethanol)

• Product Name: (1E,3E,5E,7E)-4,5,8-tris(hydroxymethyl)cycloocta-1,3,5,7-tetraen-1-ylmethanol
• CAS No: 110890-98-7
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 3607190
• PubChem ID: 134981834
• Update Time: 2025-10-20

(1E,3E,5E,7E)-4,5,8-tris(hydroxymethyl)cycloocta-1,3,5,7-tetraen-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Cyclooctatetraene-1,2,5,6-tetramethanol
• [(1E,3E,5E,7E)-4,5,8-Tris(hydroxymethyl)cycloocta-1,3,5,7-tetraen-1-yl]methanol
• (1E,3E,5E,7E)-4,5,8-tris(hydroxymethyl)cycloocta-1,3,5,7-tetraen-1-ylmethanol
• 110890-98-7
• Z3180301154
• (Cycloocta-2,4,6,8-tetraene-1,2,5,6-tetrayl)tetramethanol
• EN300-1709759
• AKOS034181082

• Inchi： 1S/C12H16O4/c13-5-9-1-2-10(6-14)12(8-16)4-3-11(9)7-15/h1-4,13-16H,5-8H2/b2-1-,4-3-,9-1-,10-2-,11-3-,11-9-,12-4-,12-10-
• InChI Key： ZMVLVAGNXLSCIJ-QBLMVGDVSA-N
• SMILES： C1(CO)C=CC(CO)=C(CO)C=CC=1CO |c:3,11,t:7,13|

Computed Properties

• Exact Mass: 224.10485899Da
• Monoisotopic Mass: 224.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 80.9Ų

Additional information on (1E,3E,5E,7E)-4,5,8-tris(hydroxymethyl)cycloocta-1,3,5,7-tetraen-1-ylmethanol

Research Briefing on (1E,3E,5E,7E)-4,5,8-tris(hydroxymethyl)cycloocta-1,3,5,7-tetraen-1-ylmethanol (CAS: 110890-98-7)

In recent years, the compound (1E,3E,5E,7E)-4,5,8-tris(hydroxymethyl)cycloocta-1,3,5,7-tetraen-1-ylmethanol (CAS: 110890-98-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its cyclooctatetraene core and multiple hydroxymethyl substituents, exhibits remarkable chemical reactivity and stability, making it a promising candidate for further exploration. Recent studies have highlighted its role as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmaceuticals. The CAS number 110890-98-7 serves as a critical identifier for researchers seeking to explore its properties and applications in greater depth.

One of the most notable findings in recent literature is the compound's potential as a scaffold for designing inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (1E,3E,5E,7E)-4,5,8-tris(hydroxymethyl)cycloocta-1,3,5,7-tetraen-1-ylmethanol exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization.

In addition to its pharmacological potential, the compound has also been investigated for its utility in material science. A recent report in Advanced Materials highlighted its application in the development of organic semiconductors, where its conjugated system and functional groups contribute to enhanced charge transport properties. This dual applicability in both biomedical and material sciences underscores the compound's versatility and broad relevance.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (1E,3E,5E,7E)-4,5,8-tris(hydroxymethyl)cycloocta-1,3,5,7-tetraen-1-ylmethanol. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further optimization to improve efficiency and scalability. Researchers are actively exploring catalytic methods and green chemistry approaches to address these limitations.

In conclusion, (1E,3E,5E,7E)-4,5,8-tris(hydroxymethyl)cycloocta-1,3,5,7-tetraen-1-ylmethanol (CAS: 110890-98-7) represents a compelling area of research with significant potential across multiple disciplines. Continued investigation into its synthetic pathways, biological activities, and material properties will likely yield further breakthroughs, solidifying its role in advancing chemical biology and medicinal chemistry.